Cas no 957034-96-7 (4-Bromo-1-(2-nitrophenyl)-1H-pyrazole)

4-Bromo-1-(2-nitrophenyl)-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a bromo group at the 4-position and a 2-nitrophenyl moiety at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both bromo and nitro groups enhances its utility in cross-coupling reactions and further functionalization. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways. The compound is typically supplied with high purity, ensuring reliable results in research and industrial applications. Proper handling and storage are recommended due to its sensitivity to light and moisture.
4-Bromo-1-(2-nitrophenyl)-1H-pyrazole structure
957034-96-7 structure
Product Name:4-Bromo-1-(2-nitrophenyl)-1H-pyrazole
CAS No:957034-96-7
MF:C9H6BrN3O2
MW:268.066840648651
MDL:MFCD09475850
CID:802703
PubChem ID:25247745
Update Time:2025-05-19

4-Bromo-1-(2-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-(2-nitrophenyl)-1H-pyrazole
    • 1H-Pyrazole,4-bromo-1-(2-nitrophenyl)-
    • 4-bromo-1-(2-nitrophenyl)pyrazole
    • 957034-96-7
    • AKOS015922448
    • A858930
    • BS-33371
    • MFCD09475850
    • AKOS005167981
    • EN300-36473
    • CS-0205711
    • DTXSID50649468
    • Z363824334
    • STK352042
    • MDL: MFCD09475850
    • Inchi: 1S/C9H6BrN3O2/c10-7-5-11-12(6-7)8-3-1-2-4-9(8)13(14)15/h1-6H
    • InChI Key: YXTFCFMLBKEZQN-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=1)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 266.96400
  • Monoisotopic Mass: 266.96434g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.64000
  • LogP: 3.06620

4-Bromo-1-(2-nitrophenyl)-1H-pyrazole Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 4-Bromo-1-(2-nitrophenyl)-1H-pyrazole

4-Bromo-1-(2-nitrophenyl)-1H-pyrazole: A Comprehensive Overview

4-Bromo-1-(2-nitrophenyl)-1H-pyrazole, also known by its CAS number CAS No. 957034-96-7, is a heterocyclic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyrazoles, which are five-membered aromatic rings containing two nitrogen atoms. The presence of bromine and nitro groups in its structure imparts unique electronic properties, making it a valuable molecule in both academic and industrial research.

The synthesis of 4-Bromo-1-(2-nitrophenyl)-1H-pyrazole typically involves multi-step reactions, often starting from simple precursors like aldehydes or ketones. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing this compound, reducing the overall cost and environmental impact of its production. Researchers have also explored the use of microwave-assisted synthesis and catalytic systems to optimize the reaction conditions, further enhancing the scalability of this process.

4-Bromo-1-(2-nitrophenyl)-1H-pyrazole exhibits interesting photophysical properties, making it a potential candidate for applications in optoelectronic devices. Studies have shown that the compound can act as a photosensitizer in certain reactions, facilitating energy transfer processes. This property has been leveraged in the development of new materials for solar cells and light-emitting diodes (LEDs). Additionally, the compound's ability to undergo various post-synthetic modifications has opened up avenues for tailoring its properties to suit specific applications.

In the field of medicinal chemistry, 4-Bromo-1-(2-nitrophenyl)-1H-pyrazole has been investigated as a potential lead compound for drug discovery. Its structural features make it a promising candidate for targeting various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. Recent studies have focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce toxicity, bringing it closer to preclinical testing phases.

The environmental impact of 4-Bromo-1-(2-nitrophenyl)-1H-pyrazole has also been a topic of interest among researchers. Studies on its degradation pathways under different environmental conditions have provided insights into its persistence and potential risks to ecosystems. Efforts are being made to develop eco-friendly synthesis routes and recycling methods to minimize waste generation during its production.

In conclusion, 4-Bromo-1-(2-nitrophenyl)-1H-pyrazole is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as an important molecule in modern chemistry. As research continues to uncover new potentials for this compound, it is expected to play an increasingly significant role in both academic and industrial settings.

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